Cas no 1353944-41-8 ([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester
• CAS No: 1353944-41-8
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 2160191
• Update Time: 2025-06-09

[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester
• Benzyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(ethyl)carbamate
• (R)-Benzyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(ethyl)carbamate
• (S)-Benzyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(ethyl)carbamate
• AM92105
• [1-(2-Aminoacetyl)pyrrolidin-3-yl]ethylcarbamic acid benzyl ester

• Inchi： 1S/C16H23N3O3/c1-2-19(14-8-9-18(11-14)15(20)10-17)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12,17H2,1H3
• InChI Key： WNHRAPQWAZFSSP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)C1CN(C(CN)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Topological Polar Surface Area: 75.9

Additional information on [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester

Recent Advances in the Study of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS: 1353944-41-8)

In recent years, the compound [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS: 1353944-41-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to achieve higher efficiency. These methods have not only streamlined the production process but also enabled the exploration of structural analogs with enhanced pharmacological properties. The compound's stability under physiological conditions has also been a focal point, with studies indicating its suitability for oral administration.

Biological evaluations of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester have revealed its potent inhibitory effects on specific proteases and kinases. In vitro assays demonstrate its ability to selectively target enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Furthermore, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, with preliminary data suggesting its potential as a modulator of neurotransmitter systems. These findings underscore the compound's versatility in addressing multiple therapeutic targets.

Recent preclinical studies have explored the pharmacokinetics and toxicity profile of [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester. Results indicate favorable absorption and distribution properties, with minimal off-target effects observed in animal models. However, further optimization is required to address challenges related to metabolic stability and bioavailability. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with a focus on indications such as neurodegenerative diseases and chronic inflammation.

In conclusion, [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS: 1353944-41-8) represents a promising scaffold for drug discovery. Its multifaceted biological activity and synthetic accessibility position it as a valuable tool for both basic research and therapeutic development. Future studies will likely focus on elucidating its mechanism of action at the molecular level and expanding its application to other disease areas. The ongoing research efforts highlight the compound's potential to contribute significantly to the advancement of chemical biology and medicine.